Cas no 1820673-40-2 (5-(Trifluoromethyl)pyridin-3-OL hydrochloride)
5-(Trifluoromethyl)pyridin-3-OL hydrochloride is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The hydroxyl group at the 3-position allows for further functionalization, enabling diverse synthetic applications. As a hydrochloride salt, it offers improved solubility and handling properties compared to the free base. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents due to its electron-withdrawing trifluoromethyl moiety, which can influence binding affinity and pharmacokinetics. Its high purity and well-defined structure ensure reproducibility in research applications.
1820673-40-2 structure
Product Name:5-(Trifluoromethyl)pyridin-3-OL hydrochloride
CAS No:1820673-40-2
MF:C6H5ClF3NO
MW:199.558211088181
CID:4619275
Update Time:2025-06-09
5-(Trifluoromethyl)pyridin-3-OL hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(TRIFLUOROMETHYL)PYRIDIN-3-OL HYDROCHLORIDE
- 5-(trifluoromethyl)pyridin-3-ol;hydrochloride
- 5-(Trifluoromethyl)pyridin-3-OL hydrochloride
-
- Inchi： 1S/C6H4F3NO.ClH/c7-6(8,9)4-1-5(11)3-10-2-4;/h1-3,11H;1H
- InChI Key： SEUWQAPEUQVNFT-UHFFFAOYSA-N
- SMILES： Cl.FC(C1C=NC=C(C=1)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 136
- Topological Polar Surface Area: 33.1
5-(Trifluoromethyl)pyridin-3-OL hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI40584-1g |
5-(Trifluoromethyl)pyridin-3-ol hydrochloride |
1820673-40-2 | 98% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AI40584-5g |
5-(Trifluoromethyl)pyridin-3-ol hydrochloride |
1820673-40-2 | 98% | 5g |
$510.00 | 2024-04-20 | |
| 1PlusChem | 1P00I17S-1g |
5-(Trifluoromethyl)pyridin-3-ol hydrochloride |
1820673-40-2 | 98% | 1g |
$150.00 | 2025-02-28 | |
| 1PlusChem | 1P00I17S-5g |
5-(Trifluoromethyl)pyridin-3-ol hydrochloride |
1820673-40-2 | 98% | 5g |
$544.00 | 2025-02-28 |
5-(Trifluoromethyl)pyridin-3-OL hydrochloride Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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